![molecular formula C23H22N2O2S B4846128 1-(9H-fluoren-9-yl)-4-(phenylsulfonyl)piperazine](/img/structure/B4846128.png)
1-(9H-fluoren-9-yl)-4-(phenylsulfonyl)piperazine
Overview
Description
1-(9H-fluoren-9-yl)-4-(phenylsulfonyl)piperazine, also known as FPSP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. FPSP is a piperazine derivative that has been synthesized through a number of different methods, and its mechanism of action has been studied extensively. In We will also list possible future directions for research on FPSP.
Mechanism of Action
The mechanism of action of 1-(9H-fluoren-9-yl)-4-(phenylsulfonyl)piperazine is not fully understood, but it is believed to involve the modulation of neurotransmitter release and neuronal activity. This compound has been shown to inhibit the release of dopamine and norepinephrine in the brain, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects, including the inhibition of neurotransmitter release, the modulation of neuronal activity, and the potential to induce apoptosis in cancer cells. In addition, this compound has been shown to have anti-inflammatory and antioxidant properties, which may contribute to its potential therapeutic effects.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(9H-fluoren-9-yl)-4-(phenylsulfonyl)piperazine in lab experiments is its high potency and specificity, which allows for precise control over the experimental conditions. However, one limitation of using this compound is its potential toxicity, which may limit its use in certain experiments or require additional safety precautions.
Future Directions
There are a number of possible future directions for research on 1-(9H-fluoren-9-yl)-4-(phenylsulfonyl)piperazine, including the development of more efficient synthesis methods, the investigation of its potential therapeutic applications in various diseases, and the exploration of its potential applications in materials science. In addition, further studies are needed to fully understand the mechanism of action of this compound and its effects on neurotransmitter release and neuronal activity.
Scientific Research Applications
1-(9H-fluoren-9-yl)-4-(phenylsulfonyl)piperazine has been studied for its potential applications in a number of different fields, including medicinal chemistry, neuroscience, and materials science. In medicinal chemistry, this compound has been investigated as a potential drug candidate for the treatment of various diseases, including cancer and neurological disorders. In neuroscience, this compound has been studied for its effects on neurotransmitter release and neuronal activity. In materials science, this compound has been used as a building block for the synthesis of novel materials with potential applications in electronics and optoelectronics.
properties
IUPAC Name |
1-(benzenesulfonyl)-4-(9H-fluoren-9-yl)piperazine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22N2O2S/c26-28(27,18-8-2-1-3-9-18)25-16-14-24(15-17-25)23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h1-13,23H,14-17H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BPRDZUCBLIONCH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2C3=CC=CC=C3C4=CC=CC=C24)S(=O)(=O)C5=CC=CC=C5 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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